62-52-2

Magnesium DL-aspartate

• CAS RN:
• 62-52-2

• Formula:
• C4H5MgNO4

• InChI:
• InChI=1S/C4H7NO4.Mg/c5-2(4(8)9)1-3(6)7;/h2H,1,5H2,(H,6,7)(H,8,9);/q;+2/p-2

• InChIKey:
• NFFJLMKHRCXLJO-UHFFFAOYSA-L

• Magnesium DL-aspartate is a useful research compound. Its molecular formula is C4H5MgNO4 and its molecular weight is 155.39 g/mol. The purity is usually 95%.

L-valyl-L-prolinamide

• CAS RN:
• 76362-52-2

• Formula:
• C10H19N3O2

• InChI:
• InChI=1S/C10H19N3O2/c1-6(2)8(11)10(15)13-5-3-4-7(13)9(12)14/h6-8H,3-5,11H2,1-2H3,(H2,12,14)/t7-,8-/m0/s1

• InChIKey:
• AGVCUVJROUBIKP-YUMQZZPRSA-N

• L-valyl-L-prolinamide is a useful research compound. Its molecular formula is C10H19N3O2 and its molecular weight is 213.28 g/mol. The purity is usually 95%.

1,13-Tridecanediol

In Stock

• CAS RN:
• 13362-52-2

• Formula:
• C13H28O2

• InChI:
• InChI=1S/C13H28O2/c14-12-10-8-6-4-2-1-3-5-7-9-11-13-15/h14-15H,1-13H2

• InChIKey:
• HCEPYODGJFPWOI-UHFFFAOYSA-N

• 1,13-Tridecanediol is a useful research compound. Its molecular formula is C13H28O2 and its molecular weight is 216.36 g/mol. The purity is usually 95%.

2-chloro-N-phenylpropanamide

In Stock

• CAS RN:
• 21262-52-2

• Formula:
• C9H10ClNO

• InChI:
• InChI=1S/C9H10ClNO/c1-7(10)9(12)11-8-5-3-2-4-6-8/h2-7H,1H3,(H,11,12)

• InChIKey:
• BWWXKHHVIAJJFM-UHFFFAOYSA-N

• 2-chloro-N-phenylpropanamide is a natural product found in Penicillium with data available.

Formamide, N-(2-(2,4-dichlorophenyl)-2-hydroxyethyl)-

• CAS RN:
• 71162-52-2

• Formula:
• C9H9Cl2NO2

• InChI:
• InChI=1S/C9H9Cl2NO2/c10-6-1-2-7(8(11)3-6)9(14)4-12-5-13/h1-3,5,9,14H,4H2,(H,12,13)

• InChIKey:
• JMXNGGCYKYSXGH-UHFFFAOYSA-N

• Formamide, N-(2-(2,4-dichlorophenyl)-2-hydroxyethyl)- is a useful research compound. Its molecular formula is C9H9Cl2NO2 and its molecular weight is 234.08 g/mol. The purity is usually 95%.

Ethyl 2-[3-(4-bromophenyl)-4-oxochromen-7-yl]oxyacetate

In Stock

• CAS RN:
• 610762-52-2

• Formula:
• C19H15BrO5

• InChI:
• InChI=1S/C19H15BrO5/c1-2-23-18(21)11-24-14-7-8-15-17(9-14)25-10-16(19(15)22)12-3-5-13(20)6-4-12/h3-10H,2,11H2,1H3

• InChIKey:
• VLTHKIOPDUZPFV-UHFFFAOYSA-N

• Ethyl 2-[3-(4-bromophenyl)-4-oxochromen-7-yl]oxyacetate is a useful research compound. Its molecular formula is C19H15BrO5 and its molecular weight is 403.228. The purity is usually 95%.

(S)-2-methyl-N-(4-methylbenzylidene)propane-2-sulfinamide

In Stock

• CAS RN:
• 856562-52-2

• Formula:
• C12H17NOS

• InChI:
• InChI=1S/C12H17NOS/c1-10-5-7-11(8-6-10)9-13-15(14)12(2,3)4/h5-9H,1-4H3/t15-/m0/s1

• InChIKey:
• CIQHJZHMIYCJTP-HNNXBMFYSA-N

• (S)-2-methyl-N-(4-methylbenzylidene)propane-2-sulfinamide is a useful research compound. Its molecular formula is C12H17NOS and its molecular weight is 223.34 g/mol. The purity is usually 95%.

Cyclopentyl 3-[1,4-dioxa-8-azaspiro[4.5]decan-8-ylmethyl]phenyl ketone

In Stock

• CAS RN:
• 898762-52-2

• Formula:
• C20H27NO3

• InChI:
• InChI=1S/C20H27NO3/c22-19(17-5-1-2-6-17)18-7-3-4-16(14-18)15-21-10-8-20(9-11-21)23-12-13-24-20/h3-4,7,14,17H,1-2,5-6,8-13,15H2

• InChIKey:
• QZDAPCOHJHNKPK-UHFFFAOYSA-N

• Cyclopentyl 3-[1,4-dioxa-8-azaspiro[4.5]decan-8-ylmethyl]phenyl ketone is a useful research compound. Its molecular formula is C20H27NO3 and its molecular weight is 329.4 g/mol. The purity is usually 95%.

6-(4-Bromophenyl)-6-oxohexanoic acid

In Stock

• CAS RN:
• 102862-52-2

• Formula:
• C12H13BrO3

• InChI:
• InChI=1S/C12H13BrO3/c13-10-7-5-9(6-8-10)11(14)3-1-2-4-12(15)16/h5-8H,1-4H2,(H,15,16)

• InChIKey:
• PMWAHPVDZHLGIR-UHFFFAOYSA-N

• 6-(4-Bromophenyl)-6-oxohexanoic acid, also known as 6-(4-Bromophenyl)-6-oxohexanoic acid, is a useful research compound. Its molecular formula is C12H13BrO3 and its molecular weight is 285.13 g/mol. The purity is usually 95%.

3-bromo-N-(2-phenyl-2,4,5,6-tetrahydrocyclopenta[c]pyrazol-3-yl)benzamide

In Stock

• CAS RN:
• 1043162-52-2

• Formula:
• C19H16BrN3O

• InChI:
• InChI=1S/C19H16BrN3O/c20-14-7-4-6-13(12-14)19(24)21-18-16-10-5-11-17(16)22-23(18)15-8-2-1-3-9-15/h1-4,6-9,12H,5,10-11H2,(H,21,24)

• InChIKey:
• ZXFRXZMTXIDJKB-UHFFFAOYSA-N

• 3-bromo-N-(2-phenyl-2,4,5,6-tetrahydrocyclopenta[c]pyrazol-3-yl)benzamide is a useful research compound. Its molecular formula is C19H16BrN3O and its molecular weight is 382.261. The purity is usually 95%.

5-Bromo-4-(heptafluoropropyl)-1,3-thiazol-2-amine

Usually In Stock

• CAS RN:
• 1381762-52-2

• Formula:
• C6H2BrF7N2S

• InChI:
• InChI=1S/C6H2BrF7N2S/c7-2-1(16-3(15)17-2)4(8,9)5(10,11)6(12,13)14/h(H2,15,16)

• InChIKey:
• RCKRKAZXYSPWHO-UHFFFAOYSA-N

• 5-Bromo-4-(heptafluoropropyl)-1,3-thiazol-2-amine is a useful research compound. Its molecular formula is C6H2BrF7N2S and its molecular weight is 347.05. The purity is usually 95%.

tetrahydro-2H-pyran-4-yl 7-(2-fluorophenyl)-1,4-thiazepane-4-carboxylate

In Stock

• CAS RN:
• 1705762-52-2

• Formula:
• C17H22FNO3S

• InChI:
• InChI=1S/C17H22FNO3S/c18-15-4-2-1-3-14(15)16-5-8-19(9-12-23-16)17(20)22-13-6-10-21-11-7-13/h1-4,13,16H,5-12H2

• InChIKey:
• MZCQIWAMVVCVSC-UHFFFAOYSA-N

• Tetrahydro-2H-pyran-4-yl 7-(2-fluorophenyl)-1,4-thiazepane-4-carboxylate is a useful research compound. Its molecular formula is C17H22FNO3S and its molecular weight is 339.43. The purity is usually 95%.

2-(2-chloro-6-fluorophenyl)-1-(4-{[5-(1-methyl-1H-pyrazol-4-yl)pyrimidin-2-yl]oxy}piperidin-1-yl)ethan-1-one

In Stock

• CAS RN:
• 2549062-52-2

• Formula:
• C21H21ClFN5O2

• InChI:
• InChI=1S/C21H21ClFN5O2/c1-27-13-15(12-26-27)14-10-24-21(25-11-14)30-16-5-7-28(8-6-16)20(29)9-17-18(22)3-2-4-19(17)23/h2-4,10-13,16H,5-9H2,1H3

• InChIKey:
• SRXXSCOYVIKBPH-UHFFFAOYSA-N

• 2-(2-chloro-6-fluorophenyl)-1-(4-{[5-(1-methyl-1H-pyrazol-4-yl)pyrimidin-2-yl]oxy}piperidin-1-yl)ethan-1-one is a useful research compound. Its molecular formula is C21H21ClFN5O2 and its molecular weight is 429.9 g/mol. The purity is usually 95%.

N-Hydroxy-4-((2-methyl-3,4-dihydro-1H-pyrido[4,3-b]indol-5(2H)-yl)methyl)benzamide 2,2,2-trifluoroacetate

In Stock

• CAS RN:
• 1239262-52-2

• Formula:
• C₂₀H₂₁N₃O₂.HCl

• InChI:
• InChI=1S/C20H21N3O2.C2HF3O2/c1-22-11-10-19-17(13-22)16-4-2-3-5-18(16)23(19)12-14-6-8-15(9-7-14)20(24)21-25;3-2(4,5)1(6)7/h2-9,25H,10-13H2,1H3,(H,21,24);(H,6,7)

• InChIKey:
• LJTSJTWIMOGKRJ-UHFFFAOYSA-N

• Highly potent HDAC6-selective inhibitor
  Tubastatin A is a potent HDAC6 inhibitor with an IC50 value of 15 nM. Comparatively, it demonstrates over 1,000-fold selectivity against all other HDAC isoforms (IC50s >16 μM), excluding HDAC8 (IC50 = 0.9 μM). Tubastatin A induces α-tubulin hyperacetylation at 2.5 μM in primary cortical neuron cultures. In a model of oxidative stress induced by glutathione depletion, tubastatin A displays dose-dependent neuronal protection of primary cortical neuron cultures at 5-10 μM.